(2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-fluorobenzoate

Specification

• Molecular Formula: C27H20FNO4
• Molecular Weight: 441.4 g/mol
• IUPAC Name: [(2E)-2-[(1-ethylindol-3-yl)methylidene]-7-methyl-3-oxo-1-benzofuran-6-yl] 2-fluorobenzoate
• Standard InChI: InChI=1S/C27H20FNO4/c1-3-29-15-17(18-8-5-7-11-22(18)29)14-24-25(30)20-12-13-23(16(2)26(20)32-24)33-27(31)19-9-4-6-10-21(19)28/h4-15H,3H2,1-2H3/b24-14+
• Standard InChI Key: WKKKPHVCKBADSO-ZVHZXABRSA-N
• Isomeric SMILES: CCN1C=C(C2=CC=CC=C21)/C=C/3\C(=O)C4=C(O3)C(=C(C=C4)OC(=O)C5=CC=CC=C5F)C
• Canonical SMILES: CCN1C=C(C2=CC=CC=C21)C=C3C(=O)C4=C(O3)C(=C(C=C4)OC(=O)C5=CC=CC=C5F)C

Introduction

Synthesis and Reaction Conditions

The synthesis of compounds with similar structures typically involves multi-step organic reactions. These steps require careful control of reaction conditions such as temperature, solvent choice, and catalysts to achieve high yields and purity. Common synthetic routes may include condensation reactions and esterification steps.

Biological Activity and Potential Applications

Compounds with similar frameworks often exhibit a range of pharmacological effects, including anti-inflammatory, antitumor, and antimicrobial activities. While specific biological activity data for (2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-fluorobenzoate is not available, its structural features suggest potential applications in medicinal chemistry, particularly in drug development targeting various biological pathways.

Comparison with Related Compounds

Compound Name	Structure Features	Unique Aspects
(E)-N-(1-Ethylindol-3-Yl)-Acetamide	Indole core with an acetamide group	Known for anti-inflammatory properties
(E)-N-(Indolyl) Benzamide	Indole linked to a benzamide	Exhibits strong antitumor activity
(2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 4-chlorobenzoate	Indole and benzofuran rings with an ester group	Potential applications in medicinal chemistry

Future Research Directions

Further research is needed to elucidate the specific mechanisms of action and therapeutic potential of (2E)-2-[(1-ethyl-1H-indol-3-yl)methylidene]-7-methyl-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-fluorobenzoate. This would involve detailed biological evaluation, including cytotoxicity assays and interaction studies with biological targets.